5-amino-1-(3-hydroxyphenyl)-4-phenyl-1,2-dihydro-3H-pyrrol-3-one

• IUPAC Name: 1-(3-hydroxyphenyl)-5-imino-4-phenyl-2H-pyrrol-3-ol
• InChI: InChI=1S/C16H14N2O2/c17-16-15(11-5-2-1-3-6-11)14(20)10-18(16)12-7-4-8-13(19)9-12/h1-9,17,19-20H,10H2
• InChI Key: GOEMXLHKFVVMLN-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C(=N)N1C2=CC(=CC=C2)O)C3=CC=CC=C3)O
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol

Description

5-amino-1-(3-hydroxyphenyl)-4-phenyl-1,2-dihydro-3H-pyrrol-3-one is a synthetic organic compound that belongs to the class of pyrrolones This compound is characterized by the presence of an amino group, a hydroxyphenyl group, and a phenyl group attached to a dihydropyrrolone ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-amino-1-(3-hydroxyphenyl)-4-phenyl-1,2-dihydro-3H-pyrrol-3-one can be achieved through several synthetic routes. One common method involves the condensation of 3-hydroxybenzaldehyde with phenylhydrazine to form the corresponding hydrazone. This intermediate is then cyclized in the presence of an acid catalyst to yield the desired pyrrolone compound. The reaction conditions typically involve refluxing the reactants in an appropriate solvent such as ethanol or acetic acid.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality. The use of catalysts and solvents would be carefully controlled to minimize waste and environmental impact.

Chemical Reactions Analysis

Types of Reactions

5-amino-1-(3-hydroxyphenyl)-4-phenyl-1,2-dihydro-3H-pyrrol-3-one undergoes various types of chemical reactions, including:

Oxidation: The hydroxyphenyl group can be oxidized to form quinone derivatives.

Reduction: The carbonyl group in the pyrrolone ring can be reduced to form the corresponding alcohol.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used in the presence of a base to facilitate substitution reactions.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted pyrrolone derivatives depending on the reagents used.

Scientific Research Applications

5-amino-1-(3-hydroxyphenyl)-4-phenyl-1,2-dihydro-3H-pyrrol-3-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly as a lead compound for the design of new therapeutic agents.

Industry: Utilized in the development of novel materials with specific properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 5-amino-1-(3-hydroxyphenyl)-4-phenyl-1,2-dihydro-3H-pyrrol-3-one involves its interaction with various molecular targets and pathways. The compound can bind to specific enzymes or receptors, modulating their activity and leading to various biological effects. For example, its antimicrobial activity may be due to the inhibition of key enzymes involved in bacterial cell wall synthesis. Similarly, its anticancer properties may result from the induction of apoptosis in cancer cells through the activation of specific signaling pathways.

Comparison with Similar Compounds

Similar Compounds

5-amino-1-(4-hydroxyphenyl)-4-phenyl-1,2-dihydro-3H-pyrrol-3-one: Similar structure but with the hydroxy group in the para position.

5-amino-1-(3-methoxyphenyl)-4-phenyl-1,2-dihydro-3H-pyrrol-3-one: Similar structure but with a methoxy group instead of a hydroxy group.

5-amino-1-(3-hydroxyphenyl)-4-methyl-1,2-dihydro-3H-pyrrol-3-one: Similar structure but with a methyl group instead of a phenyl group.

Uniqueness

5-amino-1-(3-hydroxyphenyl)-4-phenyl-1,2-dihydro-3H-pyrrol-3-one is unique due to the specific positioning of the hydroxyphenyl and phenyl groups, which can significantly influence its chemical reactivity and biological activity. This unique structure allows for specific interactions with molecular targets, making it a valuable compound for various research applications.